Cas no 26982-20-7 (Arginyl-arginyl-arginine)

• Product Name: Arginyl-arginyl-arginine
• CAS No: 26982-20-7
• MF: C₁₈H₃₉ClN₁₂O₄
• MW: 523.033260583878
• MDL: MFCD00166393
• CID: 268424
• PubChem ID: 24898874
• Update Time: 2025-04-19

Arginyl-arginyl-arginine Chemical and Physical Properties

Names and Identifiers

• L-Arginine, homopolymer, hydrochloride
• Arg dihydrochloride
• POLY-L-ARGININE HCL MW 10000-20000
• N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithine
• N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithine hydrochloride (1:1)
• poly-L-arginine hydrochloride mol. wt.*5000-15000
• Poly-L-arginine hydrochloride
• arginyl-arginyl-arginine
• H-Arg-Arg-Arg-OH
• Arg-Arg-Arg
• Poly-L-arginine
• L-Arginyl-L-arginyl-L-arginine
• C01952
• (2S)-2-[[(2S)-2-[[(2S)-2-amino-5-guanidino-pentanoyl]amino]-5-guanidino-pentanoyl]amino]-5-guanidino-pentanoic acid
• 26982-20-7
• H-Arg-Arg-Arg-OH.HCl
• B2699-236504
• 2-[[2-[[2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid;hydrochloride
• Arginyl-arginyl-arginine

• MDL： MFCD00166393
• Inchi： 1S/C18H38N12O4.ClH/c19-10(4-1-7-26-16(20)21)13(31)29-11(5-2-8-27-17(22)23)14(32)30-12(15(33)34)6-3-9-28-18(24)25;/h10-12H,1-9,19H2,(H,29,31)(H,30,32)(H,33,34)(H4,20,21,26)(H4,22,23,27)(H4,24,25,28);1H
• InChI Key： PQEISBBDIRAKGR-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CCC/N=C(\N)/N)NC(C(CCC/N=C(\N)/N)N)=O)NC(C(=O)O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 522.2905755g/mol
• Monoisotopic Mass: 522.2905755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 17
• Complexity: 743
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.5
• Topological Polar Surface Area: 315

Arginyl-arginyl-arginine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C